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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602

Boron Triiodide Safety: A Technical Support
Center

This guide provides essential safety information, troubleshooting advice, and handling
protocols for researchers, scientists, and drug development professionals working with Boron
triiodide (BI3). Given its highly reactive and hazardous nature, strict adherence to these safety
precautions is critical.

Frequently Asked Questions (FAQs)
Q1: Is Boron triiodide pyrophoric?

While often handled with the same precautions as pyrophoric materials, Boron triiodide is not
strictly pyrophoric, meaning it does not spontaneously ignite upon contact with air alone.
However, it is extremely reactive to moisture. It reacts violently with water, including
atmospheric humidity, to release toxic and corrosive hydrogen iodide gas, which can fume in
the air.[1][2][3] This high reactivity necessitates handling it under an inert atmosphere.

Q2: What are the primary hazards associated with Boron triiodide?
The main hazards are:

 Violent reaction with water: Contact with water produces toxic and corrosive hydrogen iodide
fumes.[1]
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o Corrosivity: It causes severe burns to the skin, eyes, and respiratory tract.[4][5]

 Toxicity: It is toxic if inhaled or swallowed.[4]

o Reactivity: It can react exothermically with other substances like ammonia and certain
organic compounds.[1]

Q3: What personal protective equipment (PPE) is mandatory when working with Boron
triiodide?

A comprehensive PPE setup is required:

Eye Protection: Chemical splash goggles and a face shield are essential.[4][6][7]

o Skin Protection: A flame-resistant lab coat, fully buttoned, along with appropriate protective
gloves (e.g., nitrile gloves as a base layer with neoprene or other chemical-resistant gloves
over them) are necessary to prevent skin exposure.[4][6][7]

o Respiratory Protection: Work must be conducted in a certified chemical fume hood.[4][8] For
situations where exposure limits might be exceeded, a NIOSH/MSHA-approved respirator is
required.[4]

» Clothing: Wear long pants and closed-toe shoes. Synthetic clothing should be avoided.[6][9]
Q4: How should Boron triiodide be stored?

Store Boron triiodide in a tightly sealed container in a cool, dry, well-ventilated area
designated for corrosive materials.[4] It is crucial to store it under an inert atmosphere (e.g.,
nitrogen or argon) to prevent contact with moisture.[4][8] Keep it away from heat, flames, and
incompatible materials such as oxidizers and water sources.[6][8]

Troubleshooting Guide
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Issue Possible Cause

Solution

White fumes are observed )

. ) Exposure to atmospheric
emanating from the container )

) moisture.
or reaction vessel.

Immediately ensure the inert
atmosphere is intact. If working
in a glovebox, check for leaks.
If in a fume hood, ensure a
positive flow of inert gas. Seal
the container or vessel

securely.

The material appears -
) ) Decomposition due to
discolored or has turned into a ) ]
) exposure to air or light.
dark red solid.

While Boron triiodide is a
reddish solid, significant color
change could indicate
impurities. It is sensitive to light
and moisture.[10] Ensure
storage conditions are
appropriate. If purity is critical,
consider using a fresh,

unopened container.

A sudden increase in Exothermic reaction, possibly
temperature is noted during a with residual moisture or an

reaction. incompatible solvent.

Ensure all glassware is oven-
dried and cooled under an
inert atmosphere before use.
[6][7] Use only anhydrous
solvents. If an unexpected
exotherm occurs, be prepared
to implement cooling measures
(e.g., ice bath) and ensure the

fume hood sash is lowered.

Quantitative Data Summary
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Property Value Source
CAS Number 13517-10-7 [11]
Molecular Formula Bls [11]
Molecular Weight 391.52 g/mol [2]
Appearance Co?orless to reddish crystalline 3]
solid
Melting Point ~43-49.9 °C [2][12]
Boiling Point 210 °C [2][12]
Density ~3.35 g/cm3 [2]

Water Solubility

Reacts violently

[1](2]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Boron

Triiodide

e Preparation:

[e]

Thoroughly read the Material Safety Data Sheet (MSDS) before starting.[9]

o Ensure a certified chemical fume hood and a safety shower/eyewash station are

accessible.[4]

o Prepare and document a Standard Operating Procedure (SOP) for the specific

experiment.[7]

o Oven-dry all glassware and allow it to cool in a desiccator or under a stream of inert gas.

[6]L7]

o Set up all necessary equipment within the fume hood before introducing the Boron

triiodide.
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o Inform colleagues in the lab that you will be working with a highly reactive substance. It is
recommended to work with a "buddy".[7][13]

e Handling:

o Don all required PPE (flame-resistant lab coat, chemical splash goggles, face shield, and
double gloves).[6][13]

o The transfer of Boron triiodide from its storage container should be performed under an
inert atmosphere, either in a glovebox or using Schlenk line techniques in a fume hood.[8]

o Use the smallest practical quantity of the reagent.[9][13]
o Never return any unused chemical to the original container.[8]
e Waste Disposal:
o All materials contaminated with Boron triiodide must be treated as hazardous waste.[8]

o Unused or excess reagent must be carefully quenched. This should be done by slowly
adding it to a cooled, stirred, and appropriate neutralizing agent.

o Empty containers must be triple-rinsed with an inert, dry solvent. The rinsate must also be
collected and disposed of as hazardous waste.[8]

Protocol 2: Emergency Response for Spills and
EXxposures

e Personnel Exposure:

o Skin: Immediately flush the affected area with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[4]

o Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate medical attention.[4]

o Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
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attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][14]

o Small Spill (in a fume hood):

o If a small amount of Boron triiodide is spilled within a fume hood, it can be covered with a
dry, non-reactive absorbent material (such as dry sand or vermiculite).

o The contained spill should then be carefully collected into a sealed container for
hazardous waste disposal.

o Large Spill or Spill Outside a Fume Hood:

[e]

Evacuate the laboratory immediately and alert others.[8]

[e]

Turn off all ignition sources.[8]

o

Close the laboratory doors and call emergency services.

[¢]

Do not attempt to clean up a large spill yourself.[8]

Visual Workflow Guides
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Boron Triiodide Spill

Spill Occurs

Immedia%e Actions

Evacuate Immediate Area
Alert Others

'

Call Emergency Services

Assess $ituation

Is the spill large or outside a fume hood?

No Yes

Do Not Engage

Cleanup Procedure (Traiped Personnel Only)

Isolate the Area

Cover with Dry Sand or Vermiculite Await Emergency Response

Collect in Sealed Container for Disposal

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Boron Triiodide Spill.
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Preparation Phase

Review SOP & MSDS

Prepare Fume Hood

Dry Glassware

Don Full PPE

Handlinjg Phase

Establish Inert Atmosphere
(Glovebox or Schlenk Line)

l

Transfer Smallest
Practical Quantity

l

Perform Experiment

Cleanup & Disposal

Carefully Quench
Excess Reagent

Collect Contaminated Materials
as Hazardous Waste

Clean Work Area

Click to download full resolution via product page

Caption: Standard Handling Workflow for Boron Triiodide Experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

¢ 2. echemi.com [echemi.com]

e 3. Boron triiodide - Wikipedia [en.wikipedia.org]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 5. echemi.com [echemi.com]

e 6. Pyrophoric Materials - Environmental Health and Safety - Purdue University [purdue.edu]
e 7. operations.ok.ubc.ca [operations.ok.ubc.ca]

o 8. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

e 9. cmu.edu [cmu.edu]

e 10. fishersci.com [fishersci.com]
e 11. guidechem.com [guidechem.com]
e 12. nbinno.com [nbinno.com]

» 13. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety -
Office of the Vice President for Research | The University of lowa [ehs.research.uiowa.edu]

e 14. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Safety precautions for working with pyrophoric Boron
triiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b077602#safety-precautions-for-working-with-
pyrophoric-boron-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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